Cas no 2128174-93-4 (n-(1-Cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide)

• Product Name: n-(1-Cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide
• CAS No: 2128174-93-4
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5673563
• PubChem ID: 136521025
• Update Time: 2025-06-13

n-(1-Cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1609689312
• AKOS033463169
• 2128174-93-4
• n-(1-cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide
• EN300-26686040
• n-(1-Cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide

• Inchi： 1S/C13H15N3O2/c1-9-6-10(7-11(17)15-9)12(18)16-13(8-14)4-2-3-5-13/h6-7H,2-5H2,1H3,(H,15,17)(H,16,18)
• InChI Key： BOBVAVGTNLFWGX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(NC(C)=C1)=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82Ų

Additional information on n-(1-Cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide

Introduction to N-(1-Cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide (CAS No. 2128174-93-4)

N-(1-Cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide, identified by its CAS number 2128174-93-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a cyclopentyl ring substituted with a cyano group, an amide functionality, and a pyridine core with a methyl and an oxo group at the 6-position. The structural attributes of this compound make it a promising candidate for further exploration in drug discovery and development.

The< b>1-cyanocyclopentyl moiety introduces a polar and electron-withdrawing character to the molecule, which can influence its interactions with biological targets. This feature is particularly relevant in the design of molecules that require specific binding affinities and selectivity. The presence of the< b>6-methyl group enhances the steric profile of the compound, potentially affecting its solubility and metabolic stability. These structural elements collectively contribute to the compound's potential pharmacological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The< b>2-oxo-1,2-dihydropyridine scaffold is known for its role in various pharmacophores, including those targeting cardiovascular diseases, neurological disorders, and inflammatory conditions. The amide group in this compound further expands its potential utility by allowing for modifications that can fine-tune its biological properties.

The< b>N-(1-cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide structure has not yet been widely explored in clinical settings, but preclinical studies suggest that it may exhibit interesting pharmacological effects. Research has indicated that similar compounds can interact with enzymes and receptors involved in metabolic pathways, making them attractive candidates for treating conditions such as diabetes and obesity. The cyano group's ability to participate in hydrogen bonding and its influence on electronic distribution further enhance the compound's potential as a drug candidate.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies are critical in achieving the complex architecture of the molecule while maintaining its chemical integrity.

The pharmacokinetic properties of< b>N-(1-cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide are also of great interest. Studies have begun to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in vitro and in vivo. These assessments are essential for understanding how the compound behaves within biological systems and for predicting its potential therapeutic efficacy. Early findings suggest that the compound may exhibit favorable pharmacokinetic characteristics, which could facilitate its development into a viable drug.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and receptor interactions. By serving as a scaffold for structure-based drug design, it can help identify new targets and develop innovative treatments for unmet medical needs. Additionally, its versatility allows for modifications that could lead to derivatives with enhanced properties or targeted actions.

In conclusion,< b>N-(1-cyanocyclopentyl)-6-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising pharmacological profile position it as a key candidate for future research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.